Cas no 1177349-49-3 (8-(2,2,2-Trifluoroethyl)-8-azabicyclo[3.2.1]octan-3-amine)

• Product Name: 8-(2,2,2-Trifluoroethyl)-8-azabicyclo[3.2.1]octan-3-amine
• CAS No: 1177349-49-3
• MF: C₉H₁₅F₃N₂
• MW: 208.224012613297
• CID: 5215792
• Update Time: 2026-03-06

8-(2,2,2-Trifluoroethyl)-8-azabicyclo[3.2.1]octan-3-amine Chemical and Physical Properties

Names and Identifiers

• 8-(2,2,2-trifluoroethyl)-8-azabicyclo[3.2.1]octan-3-amine
• 8-(2,2,2-Trifluoroethyl)-8-azabicyclo[3.2.1]octan-3-amine

• Inchi： 1S/C9H15F3N2/c10-9(11,12)5-14-7-1-2-8(14)4-6(13)3-7/h6-8H,1-5,13H2
• InChI Key： FVEGNLPZFSQOKN-UHFFFAOYSA-N
• SMILES： FC(CN1C2CC(CC1CC2)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 203
• XLogP3: 1.6
• Topological Polar Surface Area: 29.3

Additional information on 8-(2,2,2-Trifluoroethyl)-8-azabicyclo[3.2.1]octan-3-amine

Comprehensive Overview of 8-(2,2,2-Trifluoroethyl)-8-azabicyclo[3.2.1]octan-3-amine (CAS No. 1177349-49-3)

The compound 8-(2,2,2-Trifluoroethyl)-8-azabicyclo[3.2.1]octan-3-amine (CAS No. 1177349-49-3) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its azabicyclo[3.2.1]octane core, combined with a trifluoroethyl substituent, makes it a valuable scaffold for designing novel therapeutic agents. Researchers are particularly interested in its potential applications in central nervous system (CNS) disorders, pain management, and neurodegenerative diseases.

One of the most frequently searched questions about this compound is: "What are the pharmacological properties of 8-(2,2,2-trifluoroethyl)-8-azabicyclo[3.2.1]octan-3-amine?" Studies suggest that its azabicyclic structure contributes to its ability to interact with specific neurotransmitter receptors, such as serotonin and dopamine receptors. This interaction is crucial for its potential use in treating conditions like depression, anxiety, and chronic pain. The trifluoroethyl group enhances its metabolic stability, making it a promising candidate for further development.

Another hot topic in the scientific community is the synthetic routes for 8-(2,2,2-Trifluoroethyl)-8-azabicyclo[3.2.1]octan-3-amine. Researchers often search for "efficient synthesis methods for CAS 1177349-49-3" to optimize its production. Recent advancements in green chemistry have led to more sustainable and cost-effective synthetic approaches, reducing the environmental impact of its manufacturing process. These methods often involve catalytic hydrogenation and asymmetric synthesis techniques.

The compound's physicochemical properties are also a subject of interest. With a molecular weight of 208.23 g/mol and a logP value indicative of moderate lipophilicity, it exhibits favorable blood-brain barrier (BBB) permeability. This property is critical for its potential use in CNS-targeted therapies. Additionally, its solubility profile makes it suitable for various formulation strategies, including oral administration and injectable formulations.

In the context of drug discovery, 8-(2,2,2-Trifluoroethyl)-8-azabicyclo[3.2.1]octan-3-amine has been explored as a lead compound for developing new GPCR modulators. GPCRs (G-protein-coupled receptors) are a major target class in modern pharmacology, and this compound's ability to modulate their activity has sparked significant research interest. Questions like "How does CAS 1177349-49-3 interact with GPCRs?" are commonly searched in academic and industrial settings.

The safety profile of this compound is another area of focus. While it is not classified as a hazardous material, researchers emphasize the importance of conducting thorough toxicological studies to evaluate its potential side effects. Recent studies have investigated its acute toxicity, genotoxicity, and pharmacokinetics to ensure its suitability for clinical development.

From a commercial perspective, 8-(2,2,2-Trifluoroethyl)-8-azabicyclo[3.2.1]octan-3-amine is available from several specialty chemical suppliers. Its market demand has been steadily increasing, driven by its potential applications in pharmaceutical research and biotechnology. Companies often search for "reliable suppliers of CAS 1177349-49-3" to source high-purity samples for their R&D projects.

In summary, 8-(2,2,2-Trifluoroethyl)-8-azabicyclo[3.2.1]octan-3-amine (CAS No. 1177349-49-3) represents a promising compound with diverse applications in medicinal chemistry and drug development. Its unique structural features, combined with its pharmacological potential, make it a subject of ongoing research and innovation. As scientific understanding of its mechanisms and applications grows, it is likely to play an increasingly important role in addressing unmet medical needs.